Cas no 1806810-17-2 (2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde)

2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde group and amino functionality, making it a versatile intermediate in organic synthesis. Its difluoromethyl and fluorine substituents enhance its utility in pharmaceuticals and agrochemicals by influencing electronic and steric properties. The aldehyde group allows for further derivatization, enabling the construction of complex heterocyclic frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its ability to modulate lipophilicity and metabolic stability. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde structure
1806810-17-2 structure
Product Name:2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde
CAS No:1806810-17-2
MF:C7H5F3N2O
MW:190.122611761093
CID:4810815
Update Time:2025-05-19

2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde
    • Inchi: 1S/C7H5F3N2O/c8-5(9)4-1-3(2-13)6(10)12-7(4)11/h1-2,5H,(H2,11,12)
    • InChI Key: ALAZCNDISBMRIS-UHFFFAOYSA-N
    • SMILES: FC(C1C(N)=NC(=C(C=O)C=1)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • XLogP3: 1
  • Topological Polar Surface Area: 56

2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029067512-1g
2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde
1806810-17-2 97%
1g
$1,490.00 2022-03-31

Additional information on 2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde

Comprehensive Guide to 2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde (CAS No. 1806810-17-2): Properties, Applications, and Market Insights

2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde (CAS No. 1806810-17-2) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its role in synthesizing bioactive molecules. Researchers and industry professionals frequently search for fluorinated pyridine building blocks or difluoromethyl-substituted aldehydes to develop novel drug candidates and crop protection agents.

The molecular structure of 2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde features a reactive aldehyde group at the 5-position, making it a versatile intermediate for heterocyclic chemistry. Its amino group at the 2-position further enhances its utility in condensation reactions, particularly in the synthesis of imidazopyridines and triazolopyridines—scaffolds prevalent in kinase inhibitors and antimicrobial agents. Recent trends in AI-driven drug discovery have amplified interest in such high-value intermediates, as computational models predict their efficacy in targeting disease pathways.

In pharmaceutical applications, this compound is explored for its potential in central nervous system (CNS) drug development, owing to the blood-brain barrier permeability often associated with fluorinated compounds. Searches for CNS-active fluoropyridines or neuroprotective aldehyde intermediates reflect growing demand in neurodegenerative disease research. Additionally, its agrochemical relevance is highlighted by queries like "fluoropyridine herbicides" or "difluoromethyl pesticide intermediates", aligning with the industry’s shift toward eco-friendly fluorinated alternatives.

The synthetic versatility of CAS 1806810-17-2 is underscored by its compatibility with cross-coupling reactions and reductive amination, frequently discussed in organic chemistry forums. Laboratories optimizing green chemistry protocols also investigate its reactivity under catalytic conditions, reducing reliance on hazardous reagents. This aligns with the broader market trend toward sustainable chemical manufacturing, a topic dominating SEO queries in specialty chemicals.

From a commercial perspective, 2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde is classified as a low-volume high-value chemical, with procurement inquiries often focusing on bulk suppliers of fluorinated aldehydes. Analytical data—such as HPLC purity, NMR spectra, and storage stability—are critical for quality assurance, as reflected in search patterns like "CAS 1806810-17-2 specification sheet". Regulatory compliance with REACH and FDA guidelines further drives its adoption in regulated industries.

Emerging applications in material science, particularly for organic electronics, have expanded the demand for this compound. Its electron-withdrawing fluorinated groups make it a candidate for designing n-type semiconductors, a hotspot in flexible electronics research. This interdisciplinary relevance positions 1806810-17-2 as a compound bridging pharmaceuticals, agriculture, and advanced materials—answering niche but growing SEO keywords like "fluoropyridine materials chemistry".

In summary, 2-Amino-3-(difluoromethyl)-6-fluoropyridine-5-carboxaldehyde exemplifies the convergence of structural complexity and functional diversity in modern chemistry. Its alignment with drug discovery trends, sustainable agrochemicals, and cutting-edge materials ensures its continued relevance. For researchers sourcing high-purity fluorinated building blocks, understanding its properties and applications is essential to leveraging its full potential.

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